Cas no 77483-88-6 (Quinoline, 5,6-dichloro-1,2,3,4-tetrahydro-2-methyl-)

• Product Name: Quinoline, 5,6-dichloro-1,2,3,4-tetrahydro-2-methyl-
• CAS No: 77483-88-6
• MF: C₁₀H₁₁Cl₂N
• MW: 216.107040643692
• CID: 535992
• PubChem ID: 15571777
• Update Time: 2025-04-19

Quinoline, 5,6-dichloro-1,2,3,4-tetrahydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 5,6-dichloro-1,2,3,4-tetrahydro-2-methyl-
• 5,6-dichloro-2-methyl-1,2,3,4-tetrahydroquinoline
• FIHLDDPLRJNCMR-UHFFFAOYSA-N
• 5,6-dichloro-1,2,3,4-tetrahydroquinaldine
• DTXSID50574600
• 77483-88-6
• SCHEMBL11162775

• Inchi： 1S/C10H11Cl2N/c1-6-2-3-7-9(13-6)5-4-8(11)10(7)12/h4-6,13H,2-3H2,1H3
• InChI Key： FIHLDDPLRJNCMR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC2=C1CCC(C)N2)Cl

Computed Properties

• Exact Mass: 215.0268547g/mol
• Monoisotopic Mass: 215.0268547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 12Ų